2-benzyl-1-[(3-ethoxy-4-fluorophenyl)sulfonyl]-4,5-dihydro-1H-imidazole

• Molecular Formula: C18H19FN2O3S
• Molecular Weight: 362.4 g/mol
• IUPAC Name: 2-benzyl-1-(3-ethoxy-4-fluorophenyl)sulfonyl-4,5-dihydroimidazole
• InChI: InChI=1S/C18H19FN2O3S/c1-2-24-17-13-15(8-9-16(17)19)25(22,23)21-11-10-20-18(21)12-14-6-4-3-5-7-14/h3-9,13H,2,10-12H2,1H3
• InChI Key: RWWWTDVYMUONOP-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)S(=O)(=O)N2CCN=C2CC3=CC=CC=C3)F

Description

2-benzyl-1-[(3-ethoxy-4-fluorophenyl)sulfonyl]-4,5-dihydro-1H-imidazole is a chemical compound that has shown promising results in scientific research. It belongs to the class of imidazole derivatives and has been studied extensively for its potential use in various fields of research.

Mechanism of Action

The exact mechanism of action of 2-benzyl-1-[(3-ethoxy-4-fluorophenyl)sulfonyl]-4,5-dihydro-1H-imidazole is not fully understood. However, it is believed to work by inhibiting certain enzymes and receptors in the body, leading to a reduction in inflammation and cell growth.
Biochemical and Physiological Effects:
Studies have shown that 2-benzyl-1-[(3-ethoxy-4-fluorophenyl)sulfonyl]-4,5-dihydro-1H-imidazole has a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-benzyl-1-[(3-ethoxy-4-fluorophenyl)sulfonyl]-4,5-dihydro-1H-imidazole in lab experiments is its high level of potency. It has also been shown to have a relatively low toxicity, making it a safe option for use in animal studies. However, one of the limitations of using this compound is its high cost, which may limit its use in large-scale studies.

Future Directions

There are many potential future directions for research on 2-benzyl-1-[(3-ethoxy-4-fluorophenyl)sulfonyl]-4,5-dihydro-1H-imidazole. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has also been studied for its potential use in the treatment of bacterial and fungal infections. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.

Synthesis Methods

The synthesis of 2-benzyl-1-[(3-ethoxy-4-fluorophenyl)sulfonyl]-4,5-dihydro-1H-imidazole involves the reaction of benzyl bromide, 3-ethoxy-4-fluorobenzenesulfonyl chloride, and imidazole in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide. The final product is obtained by purification using column chromatography.

Scientific Research Applications

2-benzyl-1-[(3-ethoxy-4-fluorophenyl)sulfonyl]-4,5-dihydro-1H-imidazole has been studied extensively for its potential use in various fields of research. It has shown promising results in the treatment of cancer, inflammation, and neurological disorders. It has also been studied for its potential use as an antibacterial and antifungal agent.